Cas no 365542-87-6 (ethyl 3-bromo-6-[(E)-2-(5-chloro-2-thienyl)vinyl]-2-hydroxy-benzoate)

• Product Name: ethyl 3-bromo-6-[(E)-2-(5-chloro-2-thienyl)vinyl]-2-hydroxy-benzoate
• CAS No: 365542-87-6
• MF: C₁₅H₁₂BrClO₃S
• MW: 387.675981521606
• MDL: MFCD12546748
• CID: 1475049
• PubChem ID: 46735349
• Update Time: 2025-09-23

ethyl 3-bromo-6-[(E)-2-(5-chloro-2-thienyl)vinyl]-2-hydroxy-benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-6-[(E)-2-(5-chloro-2-thienyl)vinyl]-2-hydroxy-benzoate
• Benzoic a<wbr>
• Ethyl 3-b<wbr>
• LogP
• AKOS025213452
• Ethyl (E)-3-bromo-6-(2-(5-chlorothiophen-2-yl)vinyl)-2-hydroxybenzoate
• 3-Bromo-6-[2-(5-chloro-thiophen-2-yl)-vinyl]-2-hydroxy-benzoic acid ethyl ester
• MFCD12546748
• 365542-87-6
• Ethyl 3-bromo-6-[(E)-2-(5-chloro-2-thienyl)vinyl]-2-hydroxybenzoate
• ethyl 3-bromo-6-[(E)-2-(5-chlorothiophen-2-yl)ethenyl]-2-hydroxybenzoate

• MDL： MFCD12546748
• Inchi： 1S/C15H12BrClO3S/c1-2-20-15(19)13-9(4-7-11(16)14(13)18)3-5-10-6-8-12(17)21-10/h3-8,18H,2H2,1H3/b5-3+
• InChI Key： SQTZUWAPBHULBR-HWKANZROSA-N
• SMILES： BrC1C=CC(/C=C/C2=CC=C(S2)Cl)=C(C(=O)OCC)C=1O

Computed Properties

• Exact Mass: 385.93796
• Monoisotopic Mass: 385.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 6

Experimental Properties

• Density: 1.595
• Boiling Point: 462.823°C at 760 mmHg
• Flash Point: 233.707°C
• Refractive Index: 1.69
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters